Cas no 2137564-39-5 (2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]-)
2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]-
-
- Inchi: 1S/C10H12N4O/c11-10-6-12-14(13-10)8-15-7-9-4-2-1-3-5-9/h1-6H,7-8H2,(H2,11,13)
- InChI Key: RPDNBDRPJSJJQV-UHFFFAOYSA-N
- SMILES: N1=CC(N)=NN1COCC1=CC=CC=C1
2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783891-0.05g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 0.05g |
$1140.0 | 2023-03-16 | ||
| Enamine | EN300-783891-0.1g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 0.1g |
$1195.0 | 2023-03-16 | ||
| Enamine | EN300-783891-0.25g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 0.25g |
$1249.0 | 2023-03-16 | ||
| Enamine | EN300-783891-0.5g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 0.5g |
$1302.0 | 2023-03-16 | ||
| Enamine | EN300-783891-1.0g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-783891-2.5g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 2.5g |
$2660.0 | 2023-03-16 | ||
| Enamine | EN300-783891-5.0g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 5.0g |
$3935.0 | 2023-03-16 | ||
| Enamine | EN300-783891-10.0g |
2-[(benzyloxy)methyl]-2H-1,2,3-triazol-4-amine |
2137564-39-5 | 10.0g |
$5837.0 | 2023-03-16 |
2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]-
Introduction to 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- (CAS No. 2137564-39-5)
2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]-, identified by the CAS number 2137564-39-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a triazole core substituted with a (phenylmethoxy)methyl group at the 2-position, making it a versatile intermediate for the development of novel bioactive molecules. The structural motif of this compound positions it as a valuable scaffold for medicinal chemists exploring mechanisms involving nitrogen-containing heterocycles, which are widely recognized for their broad spectrum of biological activities.
The triazole ring is a prominent structural feature in medicinal chemistry, renowned for its stability and ability to participate in hydrogen bonding interactions. Its incorporation into drug molecules often enhances binding affinity and selectivity towards biological targets. In the case of 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]-, the presence of the (phenylmethoxy)methyl side chain introduces additional hydrophobic and aromatic interactions, which can be exploited to modulate pharmacokinetic properties and target specificity. This dual functionality makes the compound particularly interesting for designing small-molecule inhibitors or modulators.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of triazole derivatives as scaffolds for drug discovery. Studies indicate that the triazole core can serve as a privileged structure in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The (phenylmethoxy)methyl substituent further enhances the compound's potential by providing a tunable pharmacophore that can interact with specific amino acid residues in protein targets. This has led to increased interest in synthesizing and exploring derivatives of compounds like 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- as lead candidates for novel therapeutics.
The synthesis of 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- typically involves multi-step organic transformations starting from readily available precursors. Key steps often include cycloaddition reactions to form the triazole ring followed by nucleophilic substitution or functional group transformations to introduce the (phenylmethoxy)methyl moiety. Modern synthetic methodologies emphasize efficiency and scalability, with green chemistry principles being increasingly adopted to minimize waste and improve yields. The growing emphasis on sustainable chemical processes has spurred innovation in synthetic routes for compounds like this one.
In terms of biological activity, preliminary studies on derivatives of 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- have shown promising results in various pharmacological assays. The combination of the triazole ring and the aromatic side chain appears to confer favorable interactions with biological targets such as enzymes and receptors. For instance, modifications at the 4-amino position or variations in the (phenylmethoxy)methyl group have been explored to optimize potency and selectivity. These findings underscore the importance of this compound as a building block for further drug development efforts.
The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. Heterocyclic amines like 2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]- represent a rich area for exploration due to their structural diversity and functional versatility. Researchers are leveraging high-throughput screening technologies combined with structure-based drug design approaches to identify promising candidates derived from such scaffolds. The integration of machine learning algorithms has further accelerated this process by predicting potential bioactivities based on molecular descriptors.
The chemical properties of CAS No. 2137564-39-5 make it an attractive candidate for further functionalization and derivatization studies. The reactivity of the triazole nitrogen atoms allows for easy introduction of additional substituents or modifications at other positions within the molecule. Such modifications can fine-tune physicochemical properties such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability—critical factors determining drug efficacy and safety profiles.
As research progresses into newer therapeutic modalities such as targeted therapies and immunomodulators,(phenylmethoxy)methyl-substituted triazoles are gaining attention due to their ability to modulate complex biological pathways without significant off-target effects. The unique structural features of compounds like CAS No. 2137564-39-5 offer opportunities for designing molecules that interact selectively with disease-specific targets while maintaining high specificity against healthy tissues.
The role of computational tools in analyzing molecular interactions cannot be overstated when designing novel drugs based on heterocyclic structures like triazoles. Advanced software packages enable virtual screening of large compound libraries followed by experimental validation in vitro before moving into clinical trials—a streamlined approach that reduces time-to-market significantly compared traditional trial-and-error methods alone.
Future directions may include exploring synthetic routes that enhance scalability while maintaining high purity standards suitable for pharmaceutical applications,(phenylmethoxy)methyl-substituted derivatives could find utility not only as standalone therapeutics but also as key intermediates during late-stage functionalization processes required by modern drug development pipelines.
2137564-39-5 (2H-1,2,3-Triazol-4-amine, 2-[(phenylmethoxy)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)